![molecular formula C16H19N3O B280430 N-(2,3-dihydro-1H-inden-5-yl)-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide](/img/structure/B280430.png)
N-(2,3-dihydro-1H-inden-5-yl)-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,3-dihydro-1H-inden-5-yl)-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide, also known as DPI, is a chemical compound that has been extensively studied for its potential applications in scientific research. DPI belongs to the class of pyrazole carboxamides and has been found to exhibit a wide range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-(2,3-dihydro-1H-inden-5-yl)-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide involves the inhibition of the L-type calcium channel. This compound binds to the channel and prevents calcium ions from entering the cell, which leads to a decrease in intracellular calcium levels. This, in turn, leads to a decrease in the release of neurotransmitters and the contraction of cardiac and smooth muscle.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. In addition to its role in the regulation of calcium channels, this compound has been found to have anti-inflammatory and antioxidant properties. This compound has also been shown to inhibit the growth of cancer cells and to have potential applications in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One of the primary advantages of N-(2,3-dihydro-1H-inden-5-yl)-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide is its potency as a calcium channel inhibitor. This compound has been found to be more potent than other calcium channel inhibitors, making it a valuable tool for the study of calcium signaling. However, this compound has also been found to have off-target effects, which can complicate data interpretation. Additionally, this compound has a short half-life, which can make it difficult to maintain consistent levels in in vitro experiments.
Future Directions
There are several future directions for research involving N-(2,3-dihydro-1H-inden-5-yl)-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide. One area of research is the development of more selective calcium channel inhibitors that do not have off-target effects. Another area of research is the study of the role of calcium channels in the development of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, this compound has potential applications in the treatment of cancer, and further research is needed to explore its efficacy in this area. Finally, the development of new synthetic methods for this compound could lead to improvements in its yield and purity, making it a more readily available compound for scientific research.
Synthesis Methods
The synthesis of N-(2,3-dihydro-1H-inden-5-yl)-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide involves the reaction of 2,3-dihydroindene-1-carboxylic acid with ethyl isonicotinate in the presence of a catalyst, followed by the reaction with methyl hydrazinecarboxylate. The resulting compound is then treated with acetic anhydride to yield this compound. The synthesis of this compound has been optimized to improve its yield and purity, making it a readily available compound for scientific research.
Scientific Research Applications
N-(2,3-dihydro-1H-inden-5-yl)-1-ethyl-5-methyl-1H-pyrazole-4-carboxamide has been extensively studied for its potential applications in scientific research. One of the primary applications of this compound is in the study of the role of calcium channels in cellular signaling. This compound has been found to be a potent inhibitor of the L-type calcium channel, which is involved in the regulation of cardiac and smooth muscle contraction. This compound has also been used to study the role of calcium channels in the regulation of neurotransmitter release in the central nervous system.
Properties
Molecular Formula |
C16H19N3O |
---|---|
Molecular Weight |
269.34 g/mol |
IUPAC Name |
N-(2,3-dihydro-1H-inden-5-yl)-1-ethyl-5-methylpyrazole-4-carboxamide |
InChI |
InChI=1S/C16H19N3O/c1-3-19-11(2)15(10-17-19)16(20)18-14-8-7-12-5-4-6-13(12)9-14/h7-10H,3-6H2,1-2H3,(H,18,20) |
InChI Key |
GYSGYVSDAPYLBZ-UHFFFAOYSA-N |
SMILES |
CCN1C(=C(C=N1)C(=O)NC2=CC3=C(CCC3)C=C2)C |
Canonical SMILES |
CCN1C(=C(C=N1)C(=O)NC2=CC3=C(CCC3)C=C2)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.